Cas no 149597-92-2 ((S)-2-Amino-3,3-diphenylpropanoic acid)

• Product Name: (S)-2-Amino-3,3-diphenylpropanoic acid
• CAS No: 149597-92-2
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• MDL: MFCD01631989
• CID: 65151
• PubChem ID: 57653224
• Update Time: 2025-08-05

(S)-2-Amino-3,3-diphenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-Diphenyl-L-alanine
• (S)-2-Amino-3,3-Diphenyl-Propionic Acid
• (S)-2-Amino-3,3-diphenylpropanoic acid
• L-3,3-Diphenylalanine
• L-DiPhenylalanine
• 3-Diphenyl-L-alanine
• H-DPH-OH
• H-L-Dip-OH
• L-2-amino-3,3-diphenylpropanoic acid
• L-3,3-Diphenyl-Ala-OH
• L-β-diphenylalanine
• RARECHEM BK PT 0193
• (S)-2-Amino-3,3-diphenylpropionic acid
• H-(3-PHENYL)PHE-OH
• (S)-DIPHENYLALANINE
• 3,3-Diphenylalanine
• beta-Phenylphenylalanine
• beta-Phenyl-L-phenylalanine
• L1ZWG54X8B
• L-Phenylalanine, beta-phenyl-
• (2S)-2-amino-3,3-diphenylpropanoic acid
• (2S)-2-amino-3,3-diphenyl-propanoic acid
• (2S)-2-amino-3,3-diphenyl-propionic acid
• (2S)-2-azanyl-3,3-diphenyl-propanoic acid
• D-3,3'-Biphenylalanine
• (S)-2-Amino-3,3-
• .BETA.-PHENYL-L-PHENYLALANINE
• J-502412
• HY-W008077
• PECGVEGMRUZOML-AWEZNQCLSA-N
• D-3,3-Diphenyl Alanine
• --Phenyl-L-phenylalanine
• DS-10773
• AC-4455
• SCHEMBL43672
• L-PHENYLALANINE, .BETA.-PHENYL-
• A808926
• MFCD01631989
• 149597-92-2
• L-3,3-Diphenylalanine (H-L-Dip-OH)
• DTXSID50978220
• (S)-2-Amino-3,3-diphenylpropanoicacid
• CS-W008077
• EN300-6473088
• (2S)-2-azaniumyl-3,3-diphenylpropanoate
• UNII-L1ZWG54X8B
• 3,3-Diphenyl-L-alanine, >=98.0% (HPLC)
• AKOS017344553
• AMY15155
• DB-005553

• MDL： MFCD01631989
• Inchi： 1S/C15H15NO2/c16-14(15(17)18)13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13-14H,16H2,(H,17,18)/t14-/m0/s1
• InChI Key： PECGVEGMRUZOML-AWEZNQCLSA-N
• SMILES： OC([C@H](C(C1C=CC=CC=1)C1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 241.11000
• Monoisotopic Mass: 241.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 0

Experimental Properties

• Color/Form: No data available
• Density: 1.1980
• Melting Point: No data available
• Boiling Point: 389.2±30.0 °C at 760 mmHg
• Flash Point: 189.2±24.6 °C
• PSA: 63.32000
• LogP: 2.93070

(S)-2-Amino-3,3-diphenylpropanoic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300
• Warning Statement： P264,P301+P310
• Hazardous Material transportation number：UN 2811
• WGK Germany：2
• Hazard Category Code： 25
• Safety Instruction： S45
• Hazardous Material Identification：
• Risk Phrases：R25
• Safety Term：S45
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Storage temperature 2-8 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (S)-2-Amino-3,3-diphenylpropanoic acid

Chemical Profile of (S)-2-Amino-3,3-diphenylpropanoic Acid (CAS No. 149597-92-2)

(S)-2-Amino-3,3-diphenylpropanoic acid, identified by its CAS number 149597-92-2, is a chiral amino acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its stereogenic center and aromatic substituents, exhibits unique structural and functional properties that make it a valuable building block in the synthesis of complex molecules.

The molecular structure of (S)-2-Amino-3,3-diphenylpropanoic acid consists of a central propanoic acid backbone with two phenyl groups attached to the third carbon atom and an amino group at the second carbon atom. The stereochemistry at the α-carbon position, specifically the (S) configuration, is crucial for its biological activity and interaction with target enzymes or receptors. This chirality is often a critical factor in drug design, as enantiomers can exhibit markedly different pharmacological profiles.

In recent years, research on chiral amino acids has been extensively explored due to their role in developing enantiomerically pure drugs. The synthesis of optically active compounds like (S)-2-Amino-3,3-diphenylpropanoic acid has become more efficient with advancements in asymmetric catalysis and biocatalytic methods. These techniques allow for the production of high-purity enantiomers, which are essential for pharmaceutical applications where the presence of even small amounts of the opposite enantiomer can lead to reduced efficacy or adverse effects.

The pharmaceutical industry has shown particular interest in derivatives of (S)-2-Amino-3,3-diphenylpropanoic acid due to its potential as a precursor for active pharmaceutical ingredients (APIs). For instance, researchers have investigated its utility in synthesizing protease inhibitors, which are widely used in the treatment of viral infections and cancer. The aromatic substituents on the molecule can interact with specific pockets on enzymes, modulating their activity. This interaction is often fine-tuned by modifying the phenyl groups to achieve optimal binding affinity and selectivity.

Moreover, the biodegradability and environmental impact of such compounds have been subjects of interest. The presence of aromatic rings suggests potential for stability under various conditions, but it also necessitates careful consideration in drug formulation to ensure that the compound does not persist in the environment beyond its intended use. Studies have explored greener synthetic routes to minimize waste and energy consumption during production, aligning with sustainable chemistry principles.

Recent breakthroughs in computational chemistry have also enhanced the understanding of how (S)-2-Amino-3,3-diphenylpropanoic acid interacts with biological targets. Molecular modeling techniques allow researchers to predict binding modes and affinities with high accuracy, facilitating the design of more effective drug candidates. These computational methods complement experimental approaches by providing insights into structural modifications that could improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

The role of this compound in drug discovery extends beyond its direct use as an API. It serves as a versatile intermediate in multi-step syntheses, enabling chemists to construct more complex molecules with tailored properties. For example, its incorporation into peptidomimetics—a class of drugs designed to mimic natural peptides but with improved stability—has shown promise in targeting diseases associated with protein-protein interactions.

In conclusion, (S)-2-Amino-3,3-diphenylpropanoic acid (CAS No. 149597-92-2) represents a significant advancement in medicinal chemistry due to its unique structural features and potential applications. Ongoing research continues to uncover new synthetic pathways and pharmacological uses for this compound, reinforcing its importance in both academic and industrial settings. As our understanding of chiral chemistry evolves, so too does the potential for innovative therapeutics derived from such meticulously designed molecules.